allyl 2-{[(4-fluorophenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: prop-2-enyl 2-[[2-(4-fluorophenoxy)acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C16H15FN2O4S/c1-3-8-22-15(21)14-10(2)18-16(24-14)19-13(20)9-23-12-6-4-11(17)5-7-12/h3-7H,1,8-9H2,2H3,(H,18,19,20)
• InChI Key: MWVZGXVNAVBOOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)COC2=CC=C(C=C2)F)C(=O)OCC=C
• Molecular Formula: C16H15FN2O4S
• Molecular Weight: 350.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "allyl 2-{[(4-fluorophenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate" typically involves multistep chemical reactions, starting from basic chemical building blocks. For example, studies on similar molecules have explored the use of bromination, esterification, oximation, and cyclocondensation techniques, highlighting the complexity and efficiency of synthesis processes (Yin Shu-mei, 2004).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using techniques like X-ray crystallography, which reveals the spatial arrangement of atoms within the molecule. This information is crucial for understanding the compound's reactivity and interaction with other molecules. Studies on analogous compounds have shown intricate molecular conformations stabilized by intermolecular interactions, such as hydrogen bonding (T. Mohandas et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving "allyl 2-{[(4-fluorophenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate" and related molecules often leverage the functional groups present in the compound to undergo various transformations. For instance, the presence of the allyl group can facilitate reactions such as palladium-catalyzed decarboxylation-deacetoxylation, leading to the formation of α-methylene compounds, a reaction pathway that demonstrates the molecule's versatility (J. Tsuji*, M. Nisar, I. Minami, 1987).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystalline structure, are directly influenced by their molecular structure. Detailed studies on related molecules have provided insights into their triclinic crystal systems, boat conformation of specific rings, and planarity of aromatic rings, all of which contribute to the compound's physical characteristics (T. Mohandas et al., 2019).

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .

Mode of Action

Thiazole derivatives are known to interact with their targets, causing changes that result in various biological activities .

Biochemical Pathways

Thiazole derivatives are known to affect a broad range of biochemical pathways, leading to diverse biological activities .

Result of Action

Thiazole derivatives are known to have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Future Directions

The future directions in the research and development of 2-aminothiazole derivatives are promising, with ongoing studies into their potential therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents.